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Compound of Interest |

Compound Name: 1-Fluoroprop-1-ene
CAS No.: 406-33-7
Cat. No.: B11720285
Get Quote
. J

CAS: 406-33-7 (Generic), 20327-65-5 (E-isomer), 19184-10-2 (Z-isomer) Synonyms: 1-Fluoro-
1-propene, 1-Propenyl fluoride Classification: Fluorinated Alkene / Liquefied Gas

Executive Summary

1-Fluoroprop-1-ene is a specialized fluorinated building block used primarily as a bioisostere
for amide bonds in medicinal chemistry and as a monomer in fluoropolymer synthesis. Unlike
perfluorinated commodities (e.g., HFO-1234yf), 1-fluoroprop-1-ene is a niche research
chemical. Supply is often constrained to milligram-to-gram scales with significant lead times.

For drug development professionals, the critical operational decision is "Make vs. Buy." While
commercial sources exist, they often act as aggregators for custom synthesis labs. For
requirements exceeding 10 grams, on-site generation (isomerization of 3-fluoropropene) is
frequently more reliable than commercial procurement.

Chemical Identity & Physical Properties

Understanding the isomerism is vital for biological activity, as the E- and Z-isomers display
distinct steric profiles.
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Property Data Notes

Molecular Formula CsHsF

Molecular Weight 60.07 g/mol

) ] ] Boiling point approx. -10°C to

Physical State Liquefied Gas

0°C (est).
) ] Commercial samples are often

Isomerism E (trans) / Z (cis) ) -~
mixtures unless specified.
Susceptible to nucleophilic

Reactivity Electrophilic alkene attack; polymerizes without

inhibitors.

Commercial Landscape & Suppliers

The supply chain for 1-fluoroprop-1-ene is fragmented. Most vendors list the compound as
"Inquire"” or with long lead times (2—4 weeks), indicating lack of shelf stock.

Primary Suppliers (Verified Listings)
o Apollo Scientific: Lists both 3-fluoropropene (Allyl fluoride) and 1-fluoroprop-1-ene. Often
the most reliable source for UK/EU researchers.

o CymitQuimica: Aggregates stock from specialized fluorochemistry labs; lists specific E-

isomers.

e SynQuest Laboratories: Specializes in fluorinated gases; a primary contact for US-based

inquiries.[1]
¢ Indagoo: Lists the E-isomer (CAS 20327-65-5).

Procurement Decision Matrix

The following diagram illustrates the logical flow for sourcing this material based on quantity

and purity requirements.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b11720285/docs?utm_src=pdf-body#commercial-availability-technical-guide-1-fluoroprop-1-ene
https://www.benchchem.com/product/b11720285/docs?utm_src=pdf-body#commercial-availability-technical-guide-1-fluoroprop-1-ene
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11720285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Requirement: 1-Fluoroprop-1-ene

Quantity Needed?

<5 Grams
(Screening/Hit-to-Lead)

> 10 Grams
(Scale-up/Polymerization)

Search Specialized Vendors
(Apollo, SynQuest, Cymit)

/

In Stock?

Yes \No (Lead time >4 wks

Assess 'Make' Capability

Preferred Alternative

Route A: Isomerization Route B: De Novo Synthesis
Start Material: 3-Fluoropropene Start Material: Propionaldehyde
(Available in Bulk) (Reagent: NFSI/Selectfluor)

Quality Control
(19F NMR / GC-MS)

Click to download full resolution via product page
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Caption: Strategic decision tree for sourcing 1-fluoroprop-1-ene, prioritizing commercial
purchase for small scales and synthesis for larger needs.

Technical Workflow: The "Make" Option

If commercial supply is unavailable, the most practical laboratory route is the base-catalyzed
isomerization of 3-fluoropropene (Allyl Fluoride). Allyl fluoride is more stable and readily
available from vendors like Apollo Scientific or Sigma-Aldrich.

Protocol: Isomerization of 3-Fluoropropene

Objective: Convert commercially available 3-fluoropropene (bp ~ -3°C to 10°C range depending
on pressure) to the thermodynamically more stable 1-fluoroprop-1-ene.

Reagents:

o 3-Fluoropropene (Allyl Fluoride)[2]

o Potassium tert-butoxide (t-BuOK)

o Dimethyl sulfoxide (DMSO) - Anhydrous
Step-by-Step Methodology:

e Setup: Equip a 3-neck round-bottom flask with a gas inlet, a magnetic stir bar, and a gas
outlet connected to a cold trap (dry ice/acetone, -78°C).

o Catalyst Preparation: Charge the flask with anhydrous DMSO (0.5 M concentration relative
to substrate) and t-BuOK (0.1 - 0.2 equiv).

o Addition: Cool the reaction vessel to 0°C. Slowly introduce 3-fluoropropene (as a gas or
liquid) into the stirring base mixture.

e Reaction: The basic conditions facilitate the migration of the double bond to the internal
position (conjugation with fluorine).

o Mechanism: Deprotonation at the allylic position forms a resonance-stabilized anion,
which reprotonates at the terminal carbon.
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o Collection: 1-Fluoroprop-1-ene is volatile. Gently warm the reaction flask (to ~25-30°C) to
drive the product gas out into the cold trap.

 Purification: The condensate in the cold trap is a mixture of E and Z isomers. Distillation at
low temperature is required to separate them from any unreacted starting material.

Validation (Self-Correcting Step):

e 1H NMR: Look for the disappearance of the allyl signals (multiplets at ~5.0-6.0 ppm) and
appearance of vinyl protons (distinct doublets of doublets due to H-F coupling).

e 19F NMR: 3-fluoropropene appears at ~ -210 ppm (triplet of doublets). 1-fluoropropene shifts
significantly downfield to ~ -100 to -150 ppm range (depending on isomer).

Quality Control & Handling

Handling fluorinated gases requires a rigorous QC workflow to ensure the absence of
hydrolysis products (HF) and correct isomer ratios.

QC Workflow Diagram

GC-MS
(Purity & Impurities)
1 Gas Sampling Bulb
Aliquot (Glass/Teflon)
) 1 ) /q' > TN
Source Cylinder Regu ate Pressure > Gas Manifold (Isomer Ratio E:Z)

(1-Fluoropropene) (Vacuum/Inert Gas) Vent Line
Safety Check:
HF Detection

Click to download full resolution via product page

Caption: Quality control workflow ensuring chemical purity and safety before biological
application.

Safety Protocols

e Hazards: Flammable gas (H220), Gas under pressure (H280).[1] Potential for HF formation if
exposed to moisture.
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o Storage: Keep cylinders below 50°C in a well-ventilated area. Use stainless steel or Monel
regulators; avoid aluminum if trace HF is suspected.

e PPE: Cold-insulating gloves (for frostbite protection) and chemical splash goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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